
Application Notes and Protocols: Preparing
Tenovin-1 Stock Solution with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tenovin-1

Cat. No.: B1683892 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tenovin-1 is a cell-permeable small molecule that functions as a potent activator of the tumor

suppressor protein p53. It exerts its effects through the inhibition of the NAD+-dependent

protein deacetylating activities of Sirtuin-1 (SirT1) and Sirtuin-2 (SirT2).[1][2] This inhibition

prevents the MDM2-mediated ubiquitination and subsequent degradation of p53, leading to

p53 accumulation and the induction of apoptosis in p53-expressing tumor cells.[1][3]

Additionally, Tenovin-1 has been identified as an inhibitor of dihydroorotate dehydrogenase

(DHODH).[1][3] These application notes provide a detailed protocol for the preparation of a

Tenovin-1 stock solution using dimethyl sulfoxide (DMSO) as a solvent, along with guidelines

for its storage and use in cell-based assays.

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for Tenovin-1.

Table 1: Chemical and Physical Properties of Tenovin-1
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Property Value Reference

Molecular Formula C₂₀H₂₃N₃O₂S [1]

Molecular Weight 369.48 g/mol [1]

CAS Number 380315-80-0 [1]

Appearance White to off-white solid

Solubility in DMSO Up to 250 mg/mL (676.62 mM) [1]

Purity ≥98% (HPLC) [4]

Table 2: Recommended Storage and Stability of Tenovin-1 Solutions

Form
Storage
Temperature

Stability Reference

Solid Powder -20°C Up to 3 years [1]

DMSO Stock Solution -20°C Up to 1 month [1]

DMSO Stock Solution -80°C Up to 1 year [1]

Note: To ensure the longevity of the stock solution, it is highly recommended to aliquot the

solution into single-use volumes to avoid repeated freeze-thaw cycles.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Tenovin-1 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tenovin-1 in DMSO.

Materials:

Tenovin-1 powder (e.g., ≥98% purity)

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile filter tips

Safety Precautions:

Tenovin-1 is a bioactive compound. Handle with appropriate personal protective equipment

(PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Handle with care.

Procedure:

Equilibration: Allow the vial of Tenovin-1 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out 3.70 mg of Tenovin-1 powder using an analytical balance

and transfer it to a sterile microcentrifuge tube.

Calculation: To prepare a 10 mM (0.010 mol/L) solution, the required mass is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 369.48 g/mol = 3.6948 mg ≈ 3.70 mg for 1 mL.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Tenovin-1 powder.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used to aid
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dissolution if precipitation is observed.[3][5]

Aliquoting and Storage: Aliquot the 10 mM Tenovin-1 stock solution into smaller, single-use

volumes (e.g., 20-50 µL) in sterile cryovials. Store the aliquots at -80°C for long-term storage

(up to 1 year) or at -20°C for short-term storage (up to 1 month).[1]

Protocol 2: General Cell-Based Assay Using Tenovin-1
This protocol provides a general workflow for treating cultured cells with Tenovin-1 to assess

its biological activity.

Materials:

Cultured cells of interest (e.g., MCF-7, HCT116)[1]

Complete cell culture medium

Tenovin-1 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Reagents for the desired downstream analysis (e.g., MTT reagent for viability, Annexin V/PI

for apoptosis)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density that will ensure they are in the

exponential growth phase at the time of treatment. Incubate overnight under standard

conditions (e.g., 37°C, 5% CO₂).

Preparation of Working Solution: On the day of treatment, thaw an aliquot of the 10 mM

Tenovin-1 stock solution. Prepare serial dilutions in complete cell culture medium to achieve

the desired final concentrations. A common working concentration for Tenovin-1 is 10 µM.[1]

[2]
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Example Dilution for 10 µM: To prepare 1 mL of 10 µM working solution from a 10 mM

stock, add 1 µL of the stock solution to 999 µL of culture medium (a 1:1000 dilution).

Vehicle Control: Prepare a vehicle control by diluting the DMSO to the same final

concentration as in the highest concentration of Tenovin-1 treatment (e.g., 0.1% DMSO).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of Tenovin-1 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on

the specific assay and cell type. A 48-hour treatment is often used for cell death assays.[2]

Downstream Analysis: Following incubation, perform the desired analysis to assess the

effects of Tenovin-1. This may include:

Cell Viability/Proliferation: MTT, WST-1, or CellTiter-Glo® assays.

Apoptosis: Annexin V/Propidium Iodide staining followed by flow cytometry, or caspase

activity assays.

Protein Analysis: Western blotting to detect changes in p53, acetylated p53, or other target

proteins.

Mandatory Visualizations
Signaling Pathway of Tenovin-1 Action
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Caption: Tenovin-1 inhibits SIRT1/SIRT2, stabilizing p53 and promoting apoptosis.

Experimental Workflow for Cell-Based Assays
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Caption: Workflow for evaluating the biological effects of Tenovin-1 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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